Cas no 2171292-00-3 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2171292-00-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5893911
• PubChem ID: 165531301
• Update Time: 2025-06-13

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid
• EN300-1574569
• 2171292-00-3
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methyloxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-3-16(12-23(29)28-22-14-33-15-26(22,2)24(30)31)27-25(32)34-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?,26?/m0/s1
• InChI Key： UHSLLIPQFWOEPZ-FUZDQOGZSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171292-00-3)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid, identified by its CAS number 2171292-00-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex stereochemical architecture and functional groups, making it a subject of intense research for potential therapeutic applications.

The molecular structure of this compound features a chiral center at the (3S) position, which is a critical aspect of its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group contributes to its stability and reactivity, while the pentanamido and methyloxolane moieties introduce additional functional sites that can be modified for targeted biological interactions. Such structural features are often exploited in the design of novel drug candidates to enhance binding affinity, selectivity, and pharmacokinetic properties.

In recent years, the development of innovative pharmaceutical agents has been driven by the need for molecules that can modulate complex biological pathways with high precision. The compound in question has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. Its unique structural motifs suggest that it may interact with biological targets in ways that conventional therapeutics do not, offering a promising avenue for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a rigid fluorene core with flexible side chains allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are crucial for optimizing drug-like characteristics, ensuring that the compound can traverse biological barriers effectively and reach its intended target with minimal degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies have suggested that 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid may interact with proteins in a manner that disrupts pathological processes. For instance, preliminary data indicate that it could bind to enzymes implicated in tumor proliferation or inflammatory responses, potentially offering a novel mechanism of action.

The stereochemical integrity of this compound is another area of focus. The (S)-configuration at the chiral center is not arbitrary but rather arises from careful consideration of enantioselective interactions with biological targets. Many therapeutic agents exhibit significant differences in efficacy between enantiomers, making the precise control of stereochemistry essential for drug development. The synthesis of this compound has been optimized to ensure high enantiomeric purity, which is critical for its intended applications.

From a synthetic chemistry perspective, the preparation of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid represents a challenging yet rewarding endeavor. The introduction of multiple functional groups necessitates a multi-step synthetic route that requires careful control over reaction conditions to avoid unwanted side products. Recent innovations in synthetic methodologies have made it possible to streamline these processes, improving yield and scalability while maintaining high chemical purity.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The presence of both oxolane and fluorene moieties in this molecule makes it an intriguing candidate for further exploration. These structural elements are known to contribute to stability and binding affinity, making them valuable components in drug design strategies.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171292-00-3) represents a significant advancement in the field of medicinal chemistry. Its complex structure, chiral center, and functional diversity make it a promising candidate for therapeutic development. Ongoing research aims to elucidate its mechanisms of action and explore its potential in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.